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Compound of Interest

Compound Name: BAY-364

Cat. No.: B11942658 Get Quote

Essential Safety and Handling Guide for BAY-364
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of the TAF1 inhibitor BAY-364 (BAY-299N).

This document provides critical safety and logistical information for the handling of BAY-364
(also known as BAY-299N), a research-grade TAF1 inhibitor. Adherence to these guidelines is

essential to ensure personal safety and maintain a secure laboratory environment.

Compound Information
Identifier Value

Compound Name BAY-364 (BAY-299N)

CAS Number 2097610-30-3

Molecular Formula C₂₃H₁₉N₃O₄

Description TAF1 Inhibitor

Physical Form Powder

Color White to light brown
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Given that BAY-364 is a research chemical in powder form with limited publicly available safety

data, a cautious approach to personal protection is paramount. The following PPE is mandatory

when handling BAY-364 to minimize exposure risk.

PPE Category Specific Requirements Purpose

Eye and Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

airborne particles.

Hand Protection
Nitrile or other chemically

resistant gloves.
Prevents skin contact.

Body Protection
A lab coat or other protective

clothing.

Shields skin from accidental

spills.

Respiratory Protection

A properly fitted respirator

(e.g., N95 or higher) should be

used when handling the

powder outside of a certified

chemical fume hood.

Prevents inhalation of the

powder.

Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of the

compound and ensuring the safety of laboratory personnel.

Engineering Controls: All handling of powdered BAY-364 should be conducted in a certified

chemical fume hood to control airborne particles.

General Hygiene: Avoid inhalation, ingestion, and contact with skin and eyes. Do not eat,

drink, or smoke in areas where the compound is handled. Wash hands thoroughly after

handling.

Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials.

Emergency Procedures
In the event of accidental exposure or a spill, immediate and appropriate action is crucial.
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Exposure / Spill Type Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[1][2][3]

[4]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water for at least 15

minutes. Seek medical attention if irritation

persists.[1][2][3][4]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.[2][4]

Minor Spill

For a small spill of the powder, carefully sweep it

up, avoiding dust generation, and place it in a

sealed container for disposal. Clean the area

with a suitable solvent.

Major Spill

Evacuate the area and prevent entry. Contact

your institution's environmental health and

safety (EHS) department for assistance with

cleanup.[1][5]

Disposal Plan
All waste materials containing BAY-364 must be treated as hazardous chemical waste.

Waste Collection: Collect all waste, including unused compound, contaminated PPE, and

cleaning materials, in a clearly labeled, sealed container.

Disposal Route: Dispose of the hazardous waste through your institution's approved

chemical waste disposal program. Do not dispose of it in the regular trash or down the drain.
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Experimental Workflow and Logical Relationships
The following diagrams illustrate the general workflow for handling a research chemical like

BAY-364 and the logical relationship of safety precautions.
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Caption: A typical experimental workflow for handling a powdered chemical compound.
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Caption: The hierarchy of controls for mitigating risks associated with chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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